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Compound of Interest

Compound Name: Thp-peg9-thp

Cat. No.: B15061786

In-Depth Technical Guide: THP-PEG9-THP

Audience: Researchers, scientists, and drug development professionals.

Introduction

THP-PEG9-THP is a homobifunctional linker molecule increasingly utilized in the field of
chemical biology and drug development, particularly in the design of Proteolysis Targeting
Chimeras (PROTACS). This guide provides a comprehensive overview of its chemical
properties, a detailed synthesis protocol, and a visualization of its role in relevant biological
pathways. The molecule consists of a central hydrophilic polyethylene glycol (PEG) chain of
nine ethylene glycol units, flanked by two tetrahydropyran (THP) protected hydroxyl groups.
The PEG linker imparts favorable solubility and pharmacokinetic properties, while the acid-
labile THP protecting groups allow for controlled and selective deprotection to reveal terminal
hydroxyl functionalities for conjugation.

Chemical Properties

The chemical properties of THP-PEG9-THP are summarized in the table below. Given the
absence of a consolidated public datasheet for THP-PEG9-THP, the properties have been
determined based on the known characteristics of its precursor, THP-PEG9-OH, and the
addition of a second THP group.
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Property Value Source/Method
Calculated from THP-PEG9-
Molecular Formula C28H54012
OH (C23H46011) + C5H80
Calculated from THP-PEG9-
Molecular Weight 582.72 g/mol OH (498.61 g/mol ) + C5H80
(84.11 g/mol)
Likely a colorless to pale Inferred from related PEG
Appearance ] ]
yellow oil or solid compounds
Soluble in water and many
Solubilt organic solvents like methanol,  The hydrophilic PEG chain
olubili
Y ethanol, and dichloromethane. enhances water solubility.[1]
[1]
The THP ether linkages are
stable under basic and neutral
N - ) General knowledge of THP
Stability conditions but are readily

cleaved under mild acidic

conditions.[1]

protecting groups

Synthesis of THP-PEG9-THP

The synthesis of THP-PEG9-THP is typically achieved through the protection of the terminal
hydroxyl groups of nonaethylene glycol (HO-PEG9-OH) with 3,4-dihydro-2H-pyran (DHP)

under acidic catalysis.

Experimental Protocol: THP Protection of Nonaethylene

Glycol

This protocol is based on established methods for the tetrahydropyranylation of alcohols.[2][3]

Materials:

» Nonaethylene glycol (HO-PEG9-OH)

 3,4-Dihydro-2H-pyran (DHP)
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e Pyridinium p-toluenesulfonate (PPTS) or p-toluenesulfonic acid (TsSOH) (catalytic amount)

¢ Dichloromethane (DCM), anhydrous

e Saturated sodium bicarbonate solution

e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Na2S04)

« Silica gel for column chromatography

o Hexanes and Ethyl Acetate for chromatography

Procedure:

e Reaction Setup: To a round-bottomed flask equipped with a magnetic stir bar and under an
inert atmosphere (e.g., argon or nitrogen), dissolve nonaethylene glycol (1 equivalent) in
anhydrous dichloromethane.

o Addition of Reagents: Add 3,4-dihydro-2H-pyran (2.5 equivalents, 1.25 eq. per hydroxyl
group) to the solution.

o Catalyst Addition: Add a catalytic amount of pyridinium p-toluenesulfonate (PPTS) (0.1
equivalents) to the reaction mixture.

o Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress of the
reaction by thin-layer chromatography (TLC) until the starting material is consumed.

o Workup: Quench the reaction by adding saturated sodium bicarbonate solution. Transfer the
mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3x).

 Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium
sulfate. Filter the solution and remove the solvent under reduced pressure.

o Chromatography: Purify the crude product by flash column chromatography on silica gel
using a gradient of ethyl acetate in hexanes to afford the pure THP-PEG9-THP.
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Visualization of Synthesis and Application
Synthesis Workflow

The synthesis of THP-PEG9-THP from nonaethylene glycol is a straightforward protection
reaction.

Starting Material Reagents
Nonaethylene Glycol . .
[ (HO-PEGY-OH) ) GA-Dlhydro-ZH-pyran (DHPD [Amd Catalyst (PPTSD
Reaction
Y
>E’etrahydropyranylatiorD<
Product

THP-PEG9-THP

Click to download full resolution via product page

Synthesis of THP-PEG9-THP.

Role in PROTAC-Mediated Protein Degradation

THP-PEGY9-THP, after deprotection and conjugation to a target protein ligand and an E3 ligase
ligand, forms a PROTAC. The PEG linker provides the necessary flexibility and length to
facilitate the formation of a ternary complex, leading to the ubiquitination and subsequent
degradation of the target protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15061786#thp-peg9-thp-chemical-properties-and-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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